N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-2-(1,3-benzodioxol-5-yloxy)acetamide

• IUPAC Name: N-[(3R,4S)-1-acetyl-4-cyclopropylpyrrolidin-3-yl]-2-(1,3-benzodioxol-5-yloxy)acetamide
• InChI: InChI=1S/C18H22N2O5/c1-11(21)20-7-14(12-2-3-12)15(8-20)19-18(22)9-23-13-4-5-16-17(6-13)25-10-24-16/h4-6,12,14-15H,2-3,7-10H2,1H3,(H,19,22)/t14-,15+/m1/s1
• InChI Key: UBCFCDCGRNLHAM-CABCVRRESA-N
• Canonical SMILES: CC(=O)N1CC(C(C1)NC(=O)COC2=CC3=C(C=C2)OCO3)C4CC4
• Isomeric SMILES: CC(=O)N1C[C@@H]([C@H](C1)NC(=O)COC2=CC3=C(C=C2)OCO3)C4CC4
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-2-(1,3-benzodioxol-5-yloxy)acetamide often involves complex reactions including the use of chiral amino acids to introduce substituents, leading to the formation of potent compounds. For example, studies have shown the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides with various substitutions, resulting in compounds with significant biological activity (Barlow et al., 1991).

Molecular Structure Analysis

The molecular structure of compounds similar to N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-2-(1,3-benzodioxol-5-yloxy)acetamide often features a complex arrangement of rings and substituents, contributing to their biological activity. Conformational analysis plays a crucial role in understanding the potential activity of these compounds as it helps in identifying the most favorable conformations for binding to biological targets (Costello et al., 1991).

Chemical Reactions and Properties

The chemical properties of pyrrolidinyl acetamide derivatives are influenced by their functional groups and structural conformation. These compounds often undergo reactions that are typical of amides, including hydrolysis and reactions with various reagents to introduce or modify substituents, significantly altering their biological activity and physical properties.

Physical Properties Analysis

The physical properties of compounds like N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-2-(1,3-benzodioxol-5-yloxy)acetamide, such as solubility, melting point, and crystalline structure, are crucial for their application in pharmaceutical formulations. These properties are determined by the compound's molecular structure and can be studied using techniques such as X-ray crystallography (Umezono & Okuno, 2015).